Cas no 496950-89-1 (1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde)
1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(3,4-dimethylphenoxy)ethyl]-2-methyl-1H-indole-3-carbaldehyde
- Oprea1_064434
- CS-0357585
- 1-[2-(3,4-dimethylphenoxy)ethyl]-2-methylindole-3-carbaldehyde
- 496950-89-1
- AO-081/40677042
- 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde
- VS-08239
- AKOS000448338
-
- Inchi: 1S/C20H21NO2/c1-14-8-9-17(12-15(14)2)23-11-10-21-16(3)19(13-22)18-6-4-5-7-20(18)21/h4-9,12-13H,10-11H2,1-3H3
- InChI Key: NEHAXMXMFNXVHX-UHFFFAOYSA-N
- SMILES: O(C1=CC=C(C)C(C)=C1)CCN1C(C)=C(C=O)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 307.157228913g/mol
- Monoisotopic Mass: 307.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 31.2Ų
1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AU93807-10mg |
1-[2-(3,4-dimethylphenoxy)ethyl]-2-methyl-1H-indole-3-carbaldehyde |
496950-89-1 | 10mg |
$218.00 | 2024-04-19 | ||
| A2B Chem LLC | AU93807-20mg |
1-[2-(3,4-dimethylphenoxy)ethyl]-2-methyl-1H-indole-3-carbaldehyde |
496950-89-1 | 20mg |
$225.00 | 2024-04-19 | ||
| A2B Chem LLC | AU93807-50mg |
1-[2-(3,4-dimethylphenoxy)ethyl]-2-methyl-1H-indole-3-carbaldehyde |
496950-89-1 | 50mg |
$240.00 | 2024-04-19 | ||
| A2B Chem LLC | AU93807-100mg |
1-[2-(3,4-dimethylphenoxy)ethyl]-2-methyl-1H-indole-3-carbaldehyde |
496950-89-1 | 100mg |
$258.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428255-50mg |
1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde |
496950-89-1 | 98% | 50mg |
¥450.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428255-100mg |
1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde |
496950-89-1 | 98% | 100mg |
¥591.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428255-500mg |
1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde |
496950-89-1 | 98% | 500mg |
¥1538.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428255-1g |
1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde |
496950-89-1 | 98% | 1g |
¥2415.00 | 2024-05-11 |
1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde
Introduction to 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde (CAS No. 496950-89-1)
The compound 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde, identified by its CAS number 496950-89-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of a methyl-substituted indole core alongside an aldehyde functional group and a dimethylphenoxy ethyl side chain positions it as a versatile scaffold for further chemical modifications and biological investigations.
Recent research in medicinal chemistry has highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole moiety, known for its pharmacological properties, is frequently incorporated into molecules targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The specific arrangement of substituents in 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde not only enhances its solubility and bioavailability but also modulates its interaction with biological targets. This compound exemplifies how structural optimization can lead to the discovery of compounds with enhanced pharmacokinetic profiles.
The aldehyde group in the molecular structure of this compound serves as a reactive site for further functionalization. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases or other heterocyclic compounds. These derivatives often exhibit improved biological activity and can be further modified to target specific enzymatic pathways or receptors. In the context of drug development, such reactivity allows chemists to explore a wide range of potential therapeutic applications by introducing different substituents or linking the aldehyde group to other bioactive molecules.
The dimethylphenoxy ethyl side chain contributes to the compound's lipophilicity, which is a critical factor in determining its membrane permeability and cellular uptake. By incorporating this moiety, researchers aim to enhance the compound's ability to cross biological barriers, thereby improving its efficacy as a drug candidate. Additionally, the methyl groups on the phenyl ring provide steric hindrance and electronic modulation, influencing the compound's binding affinity and selectivity. These features make 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde a promising candidate for further investigation in high-throughput screening campaigns.
In recent years, computational methods have played an increasingly important role in the design and optimization of pharmaceutical compounds. Molecular modeling techniques allow researchers to predict the binding modes of potential drug candidates with high precision. By leveraging these tools, scientists can identify key interactions between 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde and target proteins or enzymes. This approach has accelerated the discovery process and reduced the time required for lead optimization.
One particularly intriguing application of this compound lies in its potential use as an intermediate in the synthesis of more complex molecules. The combination of an indole core with an aldehyde group provides a versatile platform for constructing intricate pharmacophores. Researchers have utilized similar scaffolds in the development of kinase inhibitors, which are critical in cancer therapy. The structural features of this compound suggest that it may interact with kinases or other enzymes involved in signal transduction pathways, making it a valuable tool for studying disease mechanisms.
The synthesis of 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde involves multiple steps that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve condensation reactions between indole derivatives and appropriate aldehydes or ketones. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research purposes.
The biological activity of this compound has been explored through various experimental approaches. In vitro assays have been conducted to evaluate its interaction with target enzymes and receptors. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways or metabolic processes. These findings are consistent with observations from related indole derivatives and highlight the potential therapeutic value of this compound.
Future studies will likely focus on refining synthetic routes to improve scalability and cost-effectiveness. Additionally, researchers may explore derivatization strategies to enhance specific pharmacological properties or reduce potential side effects. The integration of machine learning algorithms into drug discovery pipelines could further accelerate the process by predicting optimal modifications based on large datasets of known bioactive compounds.
The broader implications of such research extend beyond individual compounds like 1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde. They contribute to our understanding of how structural features influence biological activity and provide insights into disease mechanisms at a molecular level. This knowledge is essential for developing more effective treatments that address complex diseases with high unmet medical needs.
496950-89-1 (1-(2-(3,4-Dimethylphenoxy)ethyl)-2-methyl-1H-indole-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)